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Compound of Interest

Compound Name: 2,4,4-Trimethylhexane

Cat. No.: B091184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for 2,4,4-trimethylhexane (C₉H₂₀). The information is compiled from critically evaluated

sources and is intended to be a valuable resource for professionals in research and

development.

Core Thermochemical Data
The following tables summarize the key thermochemical properties of 2,4,4-trimethylhexane.

All data is presented for the liquid phase at standard conditions (298.15 K and 1 bar) unless

otherwise specified.

Table 1: Enthalpy Data for Liquid 2,4,4-Trimethylhexane

Property Value (kJ/mol) Reference

Standard Enthalpy of

Formation (ΔfH°_liquid)
-280.20 ± 1.3 [1]

Standard Enthalpy of

Combustion (ΔcH°_liquid)
-6125.3 ± 1.3 [1]

Enthalpy of Vaporization

(ΔvapH)
38.5 at 338 K [2]
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Note: Specific experimental data for the standard entropy (S°) and heat capacity (Cp) of 2,4,4-
trimethylhexane were not available in the reviewed literature. Data for other nonane isomers

can be found in the NIST/TRC Web Thermo Tables.[3]

Experimental Protocols
The determination of thermochemical data relies on precise experimental techniques. Below

are detailed methodologies for the key experiments relevant to the data presented.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of volatile organic compounds like 2,4,4-
trimethylhexane is determined using a bomb calorimeter.

Methodology:

Sample Preparation: A precise mass of high-purity 2,4,4-trimethylhexane is encapsulated in

a combustible container of known heat of combustion. For volatile liquids, this is often a

gelatin capsule or a container that can be sealed to prevent evaporation.

Bomb Assembly: The encapsulated sample is placed in a crucible within the bomb. A fuse

wire is positioned to be in contact with the sample.

Pressurization: The bomb is sealed and pressurized with a large excess of pure oxygen,

typically to around 30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter's insulated container. The system is allowed to reach thermal equilibrium, and

the initial temperature is recorded with high precision.

Ignition: The sample is ignited by passing an electric current through the fuse wire.

Temperature Measurement: The temperature of the water is recorded at regular intervals

until it reaches a maximum and then begins to cool.
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Data Analysis: The heat capacity of the calorimeter is predetermined by combusting a

standard substance with a known heat of combustion, such as benzoic acid. The heat

released by the combustion of the 2,4,4-trimethylhexane sample is calculated from the

observed temperature change, taking into account the heat capacity of the calorimeter

system. Corrections are applied for the heat of formation of nitric acid (from residual nitrogen

in the bomb) and sulfuric acid (if sulfur impurities are present), as well as for the heat of

combustion of the capsule and the fuse wire. The standard enthalpy of combustion is then

calculated from the heat released by the combustion of a known molar quantity of the

sample.

Determination of Enthalpy of Vaporization via
Correlation Gas Chromatography
Correlation gas chromatography is a powerful technique for determining the enthalpy of

vaporization of compounds, especially for a homologous series like alkanes.

Methodology:

Instrumentation: A gas chromatograph equipped with a capillary column (a non-polar column

is suitable for alkanes) and a flame ionization detector (FID) is used.

Standard Preparation: A series of n-alkanes with well-documented enthalpies of vaporization

are chosen as standards.

Sample Preparation: A dilute solution of 2,4,4-trimethylhexane and the n-alkane standards

is prepared in a volatile solvent.

Isothermal Analysis: The gas chromatograph is operated at a series of constant

temperatures (isothermal runs). At each temperature, the prepared sample mixture is

injected.

Data Acquisition: The retention time for each compound (2,4,4-trimethylhexane and the n-

alkane standards) is recorded for each isothermal run.

Data Analysis: The logarithm of the retention times (or more accurately, the adjusted

retention times) is plotted against the reciprocal of the absolute temperature (a van't Hoff

plot). The slope of this plot is proportional to the enthalpy of transfer from the stationary
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phase to the mobile phase. By correlating the retention behavior of 2,4,4-trimethylhexane
with that of the n-alkane standards with known enthalpies of vaporization, the enthalpy of

vaporization for 2,4,4-trimethylhexane can be accurately determined.

Theoretical Methodologies
In addition to experimental determination, theoretical methods can provide valuable estimations

of thermochemical properties.

Benson Group Additivity Method
The Benson group additivity method is a widely used technique to estimate the enthalpy of

formation of organic molecules in the gas phase. The method is based on the principle that the

thermochemical properties of a molecule can be approximated by the sum of the contributions

of its constituent groups.

Methodology:

Molecular Decomposition: The 2,4,4-trimethylhexane molecule is dissected into its

constituent functional groups. For 2,4,4-trimethylhexane, these groups are:

One primary carbon bonded to a tertiary carbon: C-(C)(H)₃

One primary carbon bonded to a quaternary carbon: C-(C)(H)₃

One secondary carbon bonded to a tertiary and a quaternary carbon: C-(C)₂(H)₂

One tertiary carbon bonded to one primary and one secondary carbon: C-(C)₂(H)

One quaternary carbon bonded to one primary and one secondary carbon: C-(C)₄

Summation of Group Values: The empirically determined enthalpy of formation values for

each of these groups are summed.

Symmetry and Stereoisomer Corrections: Corrections for molecular symmetry and the

presence of stereoisomers are applied to the summed group values to obtain the final

estimated enthalpy of formation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b091184?utm_src=pdf-body
https://www.benchchem.com/product/b091184?utm_src=pdf-body
https://www.benchchem.com/product/b091184?utm_src=pdf-body
https://www.benchchem.com/product/b091184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
The following diagrams illustrate the workflows for the experimental determination of the

thermochemical properties of 2,4,4-trimethylhexane.

Sample Preparation Bomb Calorimetry

Data Analysis

2,4,4-Trimethylhexane Encapsulation Precise Weighing Load into Bomb Pressurize with O2 Ignition Measure ΔT

Calculate Heat Released (q)Calorimeter Calibration
(Benzoic Acid) Apply Corrections Calculate ΔcH°
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Caption: Workflow for Determining Enthalpy of Combustion.
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Caption: Workflow for Determining Enthalpy of Vaporization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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